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Compound of Interest

Compound Name: hCAII-IN-9

Cat. No.: B11929029

For researchers, scientists, and drug development professionals, the responsible management
of chemical waste is a cornerstone of laboratory safety and environmental stewardship. This
guide provides essential, step-by-step procedures for the proper disposal of hCAII-IN-9, a
potent carbonic anhydrase inhibitor. In the absence of a specific Safety Data Sheet (SDS) for
hCAII-IN-9, this document offers guidance based on its chemical structure and established
protocols for similar compounds.

Chemical Profile of hCAII-IN-9
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Property Value Source
Molecular Formula C15H16CIN305S2 [1]
Molecular Weight 433.90 g/mol [1]

Contains two sulfonamide
Chemical Structure groups and a chlorinated [1]

benzene ring.

Specific hazards are not fully
characterized. However, the
presence of sulfonamide and a

Known Hazards chlorinated aromatic structure
suggests it should be handled
as a potentially hazardous

substance.

Incineration by a licensed
Primary Disposal Route hazardous waste disposal [2]

service.

Disposal Workflow

The proper disposal of hCAII-IN-9 is a critical process that ensures the safety of laboratory
personnel and the protection of the environment. The following diagram outlines the logical
workflow for this procedure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Procedural Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b11929029#hcaii-in-9-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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